Cas no 78801-18-0 (Cholestan-26-al,3-hydroxy-, (3a,5b)- (9CI))

• Product name: Cholestan-26-al,3-hydroxy-, (3a,5b)- (9CI)
• CAS No: 78801-18-0
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 567858
• PubChem ID: 133118

Cholestan-26-al,3-hydroxy-, (3a,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestan-26-al,3-hydroxy-, (3a,5b)- (9CI)
• 3-hydroxycholestan-27-al
• 3alpha-Hydroxy-5beta-cholestan-27-al
• Cholestan-26-al, 3-hydroxy-, (3alpha,5beta)-
• DTXSID901000028
• (6R)-6-[(3R,5R,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanal
• 3-Hydroxycholestan-26-al
• 3-OH-5-C-27-A
• 78801-18-0

• Inchi： InChI=1S/C27H46O2/c1-18(17-28)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(29)12-14-26(20,3)25(22)13-15-27(23,24)4/h17-25,29H,5-16H2,1-4H3/t18?,19-,20-,21-,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： KIVMAQXIDUADTM-RKOYIKFYSA-N
• SMILES： CC(CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)C=O

Computed Properties

• Exact Mass: 402.35
• Monoisotopic Mass: 402.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 7.9

Experimental Properties

• Density: 0.997
• Boiling Point: 503.1°C at 760 mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.509